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Compound of Interest

Compound Name: Nicotinamide Riboside Triflate

Cat. No.: B135048 Get Quote

Nicotinamide Riboside Triflate: A Technical
Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

structure, and biological significance of Nicotinamide Riboside Triflate. The information is

curated for professionals in research and drug development, with a focus on data-driven

insights and detailed experimental methodologies.

Chemical Properties and Structure
Nicotinamide Riboside Triflate is a synthetic, salt form of nicotinamide riboside (NR), a

naturally occurring pyridine-nucleoside form of vitamin B3 found in trace amounts in foods like

milk. The triflate anion enhances the stability of the nicotinamide riboside cation. It is

recognized as a potent precursor to nicotinamide adenine dinucleotide (NAD+), a critical

coenzyme in cellular metabolism and signaling.
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Property Value Source

Chemical Name

3-(Aminocarbonyl)-1-β-D-

ribofuranosylpyridinium

trifluoromethanesulfonate

[1][2]

Synonyms
NR Triflate, Nicotinamide

Ribose Triflate, SRT647
[1]

CAS Number 445489-49-6 [1][2]

Appearance
Off-white to pale yellow low-

melting solid or oil
[2][3][4]

Physicochemical Properties
Property Value Details and Source

Molecular Formula C₁₂H₁₅F₃N₂O₈S [1][5][6]

Molecular Weight 404.32 g/mol [5][6]

Melting Point
Low-melting solid; specific

range not determined.
[2][3][4]

Boiling Point Not determined.

Solubility
Soluble in DMSO. Slightly

soluble in methanol and water.
[2]

Stability

Hygroscopic. Sensitive to

hydrolysis, particularly in

aqueous solutions. Should be

stored at -20°C under an inert

atmosphere for long-term

stability.

[1]

Chemical Structure
Nicotinamide Riboside Triflate is an organic salt composed of a nicotinamide riboside cation

and a trifluoromethanesulfonate (triflate) anion. The cation consists of a nicotinamide molecule
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linked to a ribose sugar ring via a β-N-glycosidic bond. The positive charge is located on the

nitrogen atom of the pyridine ring. The triflate anion is a non-coordinating anion that contributes

to the stability of the salt.

Biological Significance and Signaling Pathway
Nicotinamide Riboside Triflate serves as a precursor to Nicotinamide Adenine Dinucleotide

(NAD+), a vital coenzyme in all living cells. The elevation of NAD+ levels has been shown to

activate sirtuins, a class of NAD+-dependent deacetylases that play crucial roles in cellular

processes such as DNA repair, inflammation, and metabolism.

The primary signaling pathway involves the conversion of nicotinamide riboside (NR) to

nicotinamide mononucleotide (NMN) by nicotinamide riboside kinases (NRKs). NMN is then

converted to NAD+ by nicotinamide mononucleotide adenylyltransferases (NMNATs).

Increased NAD+ levels enhance the activity of sirtuins, such as SIRT1 and SIRT3, which

deacetylate a wide range of protein targets, thereby modulating their activity and influencing

various cellular functions.
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Signaling pathway of Nicotinamide Riboside to NAD+ and sirtuin activation.
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Experimental Protocols
Synthesis of β-Nicotinamide Riboside Triflate
This protocol describes a two-step chemical methodology for the synthesis of β-nicotinamide
riboside triflate.

Step 1: Synthesis of Ethyl Nicotinate 2',3',5'-tri-O-acetylriboside Triflate (Intermediate)

Couple commercially available 1,2,3,5-tetra-O-acetyl-β-D-ribofuranose with 1.5 equivalents

of ethyl nicotinate.

The reaction is carried out in the presence of 1 equivalent of trimethylsilyl

trifluoromethanesulfonate (TMSOTf).

Step 2: Deprotection and Amidation to form β-Nicotinamide Riboside Triflate

Dissolve the syrup-like intermediate from Step 1 in ice-cold 5.5 N NH₃/MeOH.

Maintain the reaction at 0 °C for 15-18 hours under an argon atmosphere. This step

achieves simultaneous deprotection of the acetyl groups and conversion of the nicotinate

ester to the corresponding amide.

Monitor the reaction hourly by HPLC after 15 hours.

Once the reaction is complete, remove the methanol and ammonia under reduced pressure.

Purify the crude product by reversed-phase column chromatography on a C18 column using

water as the eluent.

Evaporate the water from the fractions containing the purified product to dryness under high

vacuum to obtain β-nicotinamide riboside triflate.

1,2,3,5-tetra-O-acetyl-β-D-ribofuranose
+ Ethyl Nicotinate Coupling with TMSOTf Ethyl Nicotinate

2',3',5'-tri-O-acetylriboside Triflate
Deprotection & Amidation
(5.5 N NH3/MeOH, 0°C)

Crude β-Nicotinamide
Riboside Triflate

Reversed-Phase
Chromatography (C18)

Pure β-Nicotinamide
Riboside Triflate
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Workflow for the synthesis of β-Nicotinamide Riboside Triflate.

High-Performance Liquid Chromatography (HPLC)
Analysis
This method is suitable for monitoring the synthesis reaction and assessing the purity of the

final product.

Parameter Specification

Column
Machery-Nagel NUCLEOSIL 100-5 C18 (5 µm,

250 x 4.6 mm)

Mobile Phase 0.1% Trifluoroacetic acid (TFA) in water

Flow Rate 1.0 mL/min

Detection UV at 260 nm

Injection Volume 10 µL

Nuclear Magnetic Resonance (NMR) Spectroscopy
The structure of the synthesized β-Nicotinamide Riboside Triflate can be confirmed by NMR

spectroscopy.

¹H NMR (in D₂O):

δ = 9.60 (s, 1H, H-2), 9.24 (d, 1H, J = 6.0 Hz, H-6), 8.95 (d, 1H, J = 7.9 Hz, H-4), 8.23 (t, 1H,

J = 7.1 Hz, H-5), 6.20 (d, 1H, J = 4.9 Hz, H-1'), 4.45 (m, 2H, H-2' and H'-4'), 4.32 (t, 1H, J=

3.8 Hz, H-3'), 4.02 (dd, 1H, J = 2.7 and 12.3 Hz, H-5'a), 3.87 (dd, 1H, J = 2.4 and 11.1 Hz, H-

5'b).

¹³C NMR (in D₂O):

δ = 146.0, 143.0, 141.3, 128.7, 100.2, 88.1, 77.7, 70.2, 60.6.

Conclusion
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Nicotinamide Riboside Triflate is a key compound for research into NAD+ metabolism and its

therapeutic potential. Its role as a stable and effective NAD+ precursor makes it a valuable tool

for studying the effects of elevated NAD+ levels in various biological models. The provided

experimental protocols offer a solid foundation for the synthesis and analysis of this compound,

enabling researchers to further explore its applications in drug development and the study of

age-related and metabolic diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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